N~2~-(2,5-dichlorophenyl)-N~2~-(methylsulfonyl)-N~1~-3-pyridinylglycinamide

• IUPAC Name: 2-(2,5-dichloro-N-methylsulfonylanilino)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C14H13Cl2N3O3S/c1-23(21,22)19(13-7-10(15)4-5-12(13)16)9-14(20)18-11-3-2-6-17-8-11/h2-8H,9H2,1H3,(H,18,20)
• InChI Key: QOMQDMRTVHIZAR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=CN=CC=C1)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C14H13Cl2N3O3S
• Molecular Weight: 374.2 g/mol

Description

Synthesis Analysis

The synthesis of such compounds often involves a pharmacophore hybridization approach, which is widely used for the design of drug-like small molecules with anticancer properties. A “cost-effective” approach to the synthesis of a similar non-condensed pyrazoline-bearing hybrid molecule with 1,3,4-thiadiazole and dichloroacetic acid moieties has been proposed. The synthetic strategy includes stepwise alkylation of the sulfur atom and acylation of the nitrogen atom to obtain the target title compound.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. The molecular formula is C22H19Cl2NO4S, with an average mass of 464.362 Da and a monoisotopic mass of 463.041168 Da.

Future Directions

The future directions for research on this compound could involve further exploration of its potential anticancer properties, as well as a more detailed investigation of its synthesis, chemical reactions, and physical and chemical properties. The pharmacophore hybridization approach, which is used in the design of similar compounds, is a key area of focus in modern medicinal chemistry.